Cas no 84979-31-7 (3-Nitro-4-(4-methylpiperidine-1-yl)aniline)

• Product Name: 3-Nitro-4-(4-methylpiperidine-1-yl)aniline
• CAS No: 84979-31-7
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 3111524
• PubChem ID: 15580153
• Update Time: 2025-09-23

3-Nitro-4-(4-methylpiperidine-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-4-(4-methylpiperidine-1-yl)aniline
• MFCD09027739
• 4-(4-methylpiperidin-1-yl)-3-nitroaniline
• AKOS015833364
• 84979-31-7

• MDL： MFCD09027739
• Inchi： 1S/C12H17N3O2/c1-9-4-6-14(7-5-9)11-3-2-10(13)8-12(11)15(16)17/h2-3,8-9H,4-7,13H2,1H3
• InChI Key： RYJMBZUFGDTYHS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1N1CCC(C)CC1)N)=O

Computed Properties

• Exact Mass: 235.132076794Da
• Monoisotopic Mass: 235.132076794Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.1Ų

Additional information on 3-Nitro-4-(4-methylpiperidine-1-yl)aniline

3-Nitro-4-(4-methylpiperidine-1-yl)aniline (CAS No. 84979-31-7): A Comprehensive Overview

3-Nitro-4-(4-methylpiperidine-1-yl)aniline (CAS No. 84979-31-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure combining a nitro group and a methylpiperidine moiety, serves as a crucial intermediate in the synthesis of various high-value chemicals. Its versatility and potential applications make it a subject of ongoing research and industrial interest.

The chemical structure of 3-Nitro-4-(4-methylpiperidine-1-yl)aniline features an aromatic ring substituted with a nitro group at the 3-position and a 4-methylpiperidine group at the 4-position. This configuration imparts distinct electronic and steric properties to the molecule, influencing its reactivity and interaction with other chemical entities. Researchers often explore nitro-aniline derivatives like this compound for their potential in designing novel drugs, catalysts, and functional materials.

In pharmaceutical applications, 3-Nitro-4-(4-methylpiperidine-1-yl)aniline has been investigated as a building block for drug candidates targeting neurological disorders and infectious diseases. The presence of both the nitro group and the piperidine ring makes it a valuable scaffold for medicinal chemistry. Recent studies have highlighted its role in developing central nervous system (CNS) agents, particularly those modulating neurotransmitter systems. This aligns with current trends in drug discovery, where researchers focus on addressing unmet medical needs in neurology and psychiatry.

The agrochemical industry has also shown interest in nitro-substituted aniline compounds like CAS 84979-31-7. These substances serve as precursors for developing novel pesticides and herbicides with improved efficacy and environmental profiles. With growing concerns about sustainable agriculture and reduced chemical footprints, researchers are exploring how modifications to the 4-methylpiperidine-1-yl group can enhance target specificity while minimizing ecological impact.

Material science represents another promising area for 3-Nitro-4-(4-methylpiperidine-1-yl)aniline applications. The compound's ability to participate in various chemical transformations makes it suitable for creating advanced polymers and functional materials. Scientists are particularly interested in its potential for developing photoactive materials and molecular sensors, responding to the increasing demand for smart materials in electronics and environmental monitoring.

Synthetic approaches to 3-Nitro-4-(4-methylpiperidine-1-yl)aniline typically involve multi-step organic reactions starting from commercially available aniline derivatives. The most common methods include nucleophilic aromatic substitution reactions where 4-fluoro-3-nitroaniline reacts with 4-methylpiperidine under controlled conditions. Recent advancements in green chemistry have led to improved synthetic protocols that enhance yield while reducing hazardous byproducts, addressing the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

The global market for specialty chemical intermediates like CAS 84979-31-7 has shown steady growth, driven by increasing R&D investments in life sciences and advanced materials. Market analysts note particular demand from Asia-Pacific regions, where pharmaceutical and agrochemical production continues to expand. Current pricing trends reflect the compound's specialized nature, with purity grades above 98% commanding premium values in research and industrial applications.

Storage and handling of 3-Nitro-4-(4-methylpiperidine-1-yl)aniline require standard precautions for organic compounds. It should be kept in tightly sealed containers under inert atmosphere at controlled temperatures to maintain stability. While not classified as highly hazardous, proper laboratory practices including the use of personal protective equipment are recommended when working with this chemical, consistent with general safety protocols for nitro-aromatic compounds.

Analytical characterization of 84979-31-7 typically employs techniques such as HPLC for purity assessment, NMR spectroscopy for structural confirmation, and mass spectrometry for molecular weight determination. These quality control measures ensure the compound meets the stringent requirements of pharmaceutical and specialty chemical applications, where consistency and reproducibility are paramount.

Future research directions for 3-Nitro-4-(4-methylpiperidine-1-yl)aniline may explore its potential in emerging fields like bioorthogonal chemistry and targeted drug delivery systems. The compound's structural features make it amenable to various chemical modifications, offering possibilities for creating click chemistry reagents or prodrug formulations. Such developments would align with current pharmaceutical trends toward precision medicine and personalized therapies.

Environmental considerations regarding nitro-aromatic intermediates have led to increased scrutiny of their biodegradation pathways. Recent studies focus on developing microbial degradation methods for compounds like 3-Nitro-4-(4-methylpiperidine-1-yl)aniline, addressing concerns about chemical persistence in ecosystems. These efforts complement the chemical industry's broader sustainability initiatives and circular economy principles.

For researchers sourcing CAS 84979-31-7, several specialty chemical suppliers offer the compound in various quantities and purity grades. Procurement specialists should verify certificates of analysis and consider supplier reputation when selecting sources, especially for sensitive applications requiring high-purity materials. The compound's availability in custom quantities makes it accessible for both small-scale research and larger industrial applications.

Patent landscape analysis reveals growing intellectual property activity surrounding nitro-substituted piperidine derivatives, with 3-Nitro-4-(4-methylpiperidine-1-yl)aniline appearing in several recent applications. These patents typically claim novel synthetic methods or specific therapeutic applications, reflecting the compound's value in innovation-driven sectors. Companies active in this space monitor such developments closely to identify collaboration or licensing opportunities.

In conclusion, 3-Nitro-4-(4-methylpiperidine-1-yl)aniline (CAS No. 84979-31-7) represents a versatile chemical intermediate with significant potential across multiple scientific and industrial domains. Its unique structural features and reactivity profile continue to inspire research into novel applications, from life-saving pharmaceuticals to advanced functional materials. As scientific understanding evolves and technological capabilities advance, this compound will likely maintain its relevance in addressing contemporary challenges in health, agriculture, and materials science.